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Compound of Interest

Compound Name: 4-(tert-Butyl)-2-iodopyridine

Cat. No.: B15333027

Get Quote

Chemical Profile & Hazard Identification
Before disposal, you must verify the chemical state. This compound is an iodinated pyridine

derivative.[1] Unlike simple pyridine, the iodine atom introduces specific disposal constraints

regarding incineration temperatures and scrubber requirements.

Property Data

Chemical Name 4-(tert-Butyl)-2-iodopyridine

CAS Number 63921-23-3

Molecular Formula C₉H₁₂IN

Physical State Liquid (Viscous oil) or Low-melting Solid

Primary Hazards
Skin/Eye Irritant (H315, H319), Respiratory

Irritant (H335)

Waste Class Halogenated Organic (Critical for Incineration)

Incompatibilities
Strong Oxidizers, Strong Acids (Risk of

Iodine/HI release)
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Senior Scientist Insight: The carbon-iodine (C-I) bond in position 2 is relatively weak compared

to C-Cl or C-Br bonds.[1][2] Exposure to strong light or oxidizers in a waste container can cause

homolytic cleavage, releasing free iodine (

), which is corrosive and will stain waste containers/hoods. Always store waste

containers away from direct light.

Waste Segregation Strategy
Proper segregation is the single most important step in this protocol.

The Rule: This compound must NEVER be placed in the "General Organic" or "Non-

Halogenated" waste stream.

The Reason: Standard non-halogenated waste is often used as fuel blending for cement

kilns. Halogens (Iodine) release acid gases (HI) and elemental iodine upon combustion,

which corrodes standard incinerators and poisons catalytic converters. It requires a

dedicated High-Temperature Incinerator with Acid Scrubbers.[1]

Disposal Decision Matrix
The following logic flow dictates the handling of the substance based on its purity and mixture

state.
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Waste: 4-(tert-Butyl)-2-iodopyridine

Is the waste Pure or in Solution?

Pure Substance
(Expired/Excess)

Pure

Dissolved in Solvent

Solution

Solid Waste Stream
(Halogenated)

If Solid

Liquid Waste: HALOGENATED
(Red Can/Tag)

If Liquid
Is the Solvent Halogenated?

(e.g., DCM, Chloroform)

Yes (DCM/CHCl3)

Liquid Waste: HALOGENATED
(Even if solvent is non-halo)

No (Hexane/EtOAc)

CRITICAL: The presence of Iodine
automatically classifies the

ENTIRE mixture as Halogenated.

Click to download full resolution via product page

Figure 1: Decision matrix for segregating iodinated pyridine waste. Note that the presence of

the iodine atom dictates the waste stream regardless of the solvent used.

Step-by-Step Disposal Protocol
A. Liquid Waste (Solutions & Pure Liquid)[1]

Container Selection: Use a High-Density Polyethylene (HDPE) or Glass container.[1] Avoid

metal cans if possible, as long-term exposure to iodine vapor (if decomposition occurs) can

corrode metal.[1]
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Labeling:

Affix a hazardous waste tag immediately.[1]

Chemical Name: Write "4-(tert-Butyl)-2-iodopyridine solution".

Constituents: List all solvents (e.g., "95% Ethyl Acetate, 5% Iodopyridine").

Hazard Checkbox: Check "Toxic," "Irritant," and "Halogenated."

Transfer: Pour waste using a funnel in a fume hood. Do not overfill (leave 10% headspace).

[1]

Secondary Containment: Place the waste bottle in a secondary tray to catch drips.

B. Solid Waste (Contaminated Silica/Consumables)[1]
Scenario: You have run a column and the compound is on silica gel, or you have

contaminated paper towels/gloves.

Protocol:

Bag the solid waste in a clear, chemically resistant bag (2-mil polyethylene).[1]

Double bag if the odor is perceptible (pyridines have a distinct, unpleasant odor).

Tag as "Solid Waste - Halogenated Debris."[1]

Do not place in regular trash or biohazard bins.

Emergency Procedures: Spill Management
Iodinated pyridines can be persistent and smelly.[1] Prompt cleanup is required to prevent lab

contamination.[1][3]

Recommended Spill Kit:

Absorbent: Vermiculite, sand, or commercial organic spill pads.
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Neutralizer: 5% Sodium Thiosulfate solution (keep on hand).[1]

PPE: Nitrile gloves (double gloved recommended), lab coat, safety goggles.[1]

Cleanup Workflow:

Evacuate & Ventilate: If the spill is >100mL outside a hood, evacuate the immediate area.

Absorb: Cover the liquid with absorbent material from the perimeter moving inward.

Decontaminate (The Iodine Check):

If the spill area turns yellow/brown (indicating iodine release), spray lightly with 5% Sodium

Thiosulfate. This reduces volatile Iodine (

) to non-volatile Iodide (

), turning the color from brown to colorless.[1]

Collect: Scoop absorbed material into a disposal bag. Label as "Halogenated Spill Debris."[1]

Wash: Clean the surface with soapy water, then water.[1]

Regulatory & Compliance (RCRA Context)
In the United States, adherence to the Resource Conservation and Recovery Act (RCRA) is

mandatory.

Waste Code Assignment:

While 4-(tert-Butyl)-2-iodopyridine is not a specifically "Listed" waste (P or U list), it must

be characterized.[1][2]

D001 (Ignitable): If in a flammable solvent (Flash point <60°C).[1]

Halogenated Solvents (F002/F001): If mixed with listed halogenated solvents (DCM, etc.).

[1]
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Generator Knowledge: You must declare the halogen content. Most waste vendors charge

a premium for "High Halogen" (>2% halogen content) streams.[1]

Iodine Specifics: Iodine is a heavy halogen.[1] Ensure your waste profile explicitly states

"Contains Iodine" so the disposal facility does not use an incinerator incompatible with heavy

halogens.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Contact our Ph.D. Support Team for a compatibility check
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